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Compound of Interest

Compound Name: UNC2025

Cat. No.: B612028 Get Quote

Application Notes and Protocols for UNC2025
For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC2025 is a potent and orally bioavailable dual inhibitor of MER proto-oncogene tyrosine

kinase (MERTK) and Fms-like tyrosine kinase 3 (FLT3).[1][2][3][4][5] It has demonstrated

significant therapeutic potential in preclinical models of various cancers, particularly acute

leukemia.[2][6] This document provides detailed information on the solubility of UNC2025 in

various solvents, protocols for its preparation and use in in vitro and in vivo studies, and an

overview of its targeted signaling pathways.

Physicochemical Properties
Molecular Formula: C₂₈H₄₀N₆O[1][4]

Molecular Weight: 476.66 g/mol [1]

Appearance: White to light yellow solid[1]

Solubility Data
UNC2025 exhibits varying solubility depending on the solvent. The following table summarizes

the available quantitative data for UNC2025 and its hydrochloride salt.
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Solvent UNC2025 Solubility
UNC2025 HCl
Solubility

Notes

DMSO
100 mg/mL (209.79

mM)[1][7][8]

100 mg/mL (194.88

mM)[9]

Hygroscopic; use

freshly opened

DMSO. Ultrasonic

treatment may be

required to achieve

maximum solubility.[1]

Other sources report

>23.9 mg/mL[10], 10

mg/mL[4], and 150

mg/mL[11].

Ethanol 30 mg/mL[4] 60 mg/mL[7][9]

Heating is

recommended for the

HCl salt.[11] One

source indicates

insolubility for the free

base.[10]

DMF 30 mg/mL[4] Not Found

Water Insoluble[7][9][12] Insoluble

One source reports

≥6.09 mg/mL with

ultrasonic treatment.

[10]

PBS (pH 7.2)
0.1 mg/mL (in 1:9

Ethanol:PBS)[4]
Not Found

Saline

High solubility of the

HCl salt (38 µg/mL)[3]

[13]

Not Found

Corn Oil

≥ 2.5 mg/mL (in 10%

DMSO, 90% Corn Oil)

[1]

Not Found
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Experimental Protocols
Preparation of Stock Solutions
For In Vitro Experiments:

To prepare a high-concentration stock solution, dissolve UNC2025 in fresh, anhydrous DMSO.

Weigh the desired amount of UNC2025 powder in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10

mM stock solution, add 209.8 µL of DMSO to 1 mg of UNC2025).

To aid dissolution, vortex the solution and/or use an ultrasonic bath.[1][10] Gentle warming to

37°C for 10 minutes can also be applied.[10]

Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Store stock solutions at -20°C or -80°C for long-term storage.[1]

Note on DMSO: DMSO is hygroscopic and can absorb moisture from the air, which can impact

the solubility of compounds.[1][9] It is crucial to use freshly opened or properly stored

anhydrous DMSO.

Preparation of Working Solutions for Cell-Based Assays
For cell-based assays, the final concentration of DMSO should be kept low (typically ≤ 0.5%) to

avoid solvent-induced cellular toxicity.[14]

Thaw a frozen aliquot of the UNC2025 DMSO stock solution.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.

Ensure that the vehicle control (e.g., cells treated with medium alone) contains the same

final concentration of DMSO as the experimental conditions.

Example Workflow for Preparing Working Solutions:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b612028?utm_src=pdf-body
https://www.benchchem.com/product/b612028?utm_src=pdf-body
https://www.benchchem.com/product/b612028?utm_src=pdf-body
https://www.medchemexpress.com/UNC2025.html
https://www.apexbt.com/unc2025.html
https://www.apexbt.com/unc2025.html
https://www.medchemexpress.com/UNC2025.html
https://www.medchemexpress.com/UNC2025.html
https://www.selleckchem.com/products/unc-2025.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://www.benchchem.com/product/b612028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation Cell Treatment

UNC2025 Powder

High-Concentration
Stock Solution (e.g., 10 mM in DMSO)

Anhydrous DMSO

Serial Dilutions
in Culture Medium

Cell Culture Medium Cells in Culture

Treatment

Vehicle Control
(DMSO in Medium)

Control

Click to download full resolution via product page

Workflow for preparing UNC2025 working solutions.

In Vivo Formulation Protocols
UNC2025 has high oral bioavailability.[3][6] Several formulations have been reported for in vivo

studies.

Formulation 1: PEG300, Tween-80, and Saline[1][8]

This formulation yields a clear solution with a solubility of ≥ 2.5 mg/mL.

Prepare a 10% DMSO stock solution of UNC2025.

Add 40% PEG300 and mix until uniform.

Add 5% Tween-80 and mix thoroughly.

Add 45% saline to reach the final volume and mix until a clear solution is obtained.
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Formulation 2: SBE-β-CD in Saline[1]

This formulation also results in a clear solution with a solubility of ≥ 2.5 mg/mL.

Prepare a 10% DMSO stock solution of UNC2025.

Add 90% of a 20% SBE-β-CD solution in saline.

Mix until the solution is clear.

Formulation 3: Corn Oil[1]

This formulation provides a solubility of ≥ 2.5 mg/mL.

Prepare a 10% DMSO stock solution of UNC2025.

Add 90% corn oil and mix thoroughly.

Mechanism of Action and Signaling Pathway
UNC2025 is a potent inhibitor of the receptor tyrosine kinases MERTK and FLT3.[1][2] In

various cancer cells, particularly leukemia, the aberrant expression and activation of MERTK

and FLT3 drive pro-survival signaling pathways.[2][6] Inhibition of these kinases by UNC2025
leads to the downregulation of downstream signaling cascades, including the PI3K/AKT,

MEK/ERK, and JAK/STAT pathways.[2][6][15] This ultimately results in the induction of

apoptosis, and the inhibition of proliferation and colony formation in cancer cells.[6]

UNC2025 Signaling Pathway Diagram:
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UNC2025 inhibits MERTK and FLT3 signaling pathways.

Storage and Stability
Solid Form: Store UNC2025 powder at -20°C for up to 3 years.[1]

In Solvent: Store stock solutions in DMSO at -80°C for up to 2 years or at -20°C for up to 1

year.[1] It is recommended to aliquot stock solutions to prevent degradation from repeated

freeze-thaw cycles.[1]
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Safety Precautions
As with any chemical compound, appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety glasses, should be worn when handling UNC2025. Work in a well-

ventilated area. Refer to the manufacturer's Safety Data Sheet (SDS) for complete safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [UNC2025 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612028#unc2025-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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